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Compound of Interest

Compound Name: Lamotrigine-13C3

Cat. No.: B602491 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Lamotrigine-13C3, a stable isotope-labeled version of the

anticonvulsant Lamotrigine. Adherence to these procedural steps will minimize risk and ensure

proper disposal, fostering a secure and efficient research setting.

Essential Safety and Hazard Information
Lamotrigine-13C3, like its unlabeled counterpart, is classified as a hazardous substance. It is

toxic if swallowed, may cause an allergic skin reaction, is suspected of damaging fertility or the

unborn child, and may cause damage to organs through prolonged or repeated exposure.[1]

The following table summarizes the key quantitative hazard and safety information.
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Hazard and Precautionary
Information

Code Description

Hazard Statements H301 Toxic if swallowed.[1][2]

H317
May cause an allergic skin

reaction.[1]

H361
Suspected of damaging fertility

or the unborn child.[1]

H373

May cause damage to organs

through prolonged or repeated

exposure.

Precautionary Statements P201
Obtain special instructions

before use.

P260
Do not breathe dust, fume,

gas, mist, vapors, or spray.

P264

Wash face, hands and any

exposed skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P280

Wear protective gloves,

protective clothing, eye

protection and face protection.

P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor.

P405 Store locked up.

P501

Dispose of contents/container

to an approved waste disposal

plant.
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Operational Plan for Safe Handling
A systematic approach to handling Lamotrigine-13C3 is critical to minimize exposure and

ensure safety. The following step-by-step protocol outlines the recommended procedures from

receipt to storage.

Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly closed, original container in a dry, cool, and well-ventilated

area.

The recommended storage temperature is typically between 2 - 8°C.

Keep the container in a locked storage area, inaccessible to unauthorized personnel.

Personal Protective Equipment (PPE):
Eye and Face Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.

Respiratory Protection: If there is a risk of dust inhalation, use a NIOSH-approved particulate

respirator.

Handling and Preparation:
All handling of Lamotrigine-13C3 powder should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Avoid the creation of dust.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly before and after handling the compound.
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Spill Management:
In the event of a spill, evacuate the immediate area.

Wear appropriate PPE before attempting to clean the spill.

For small spills, gently sweep up the solid material, avoiding dust generation, and place it in

a sealed container for disposal.

For large spills, follow your institution's emergency procedures for hazardous chemical spills.

First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

If Swallowed: Immediately call a poison control center or doctor. Do NOT induce vomiting.

In Case of Skin Contact: Remove contaminated clothing and wash the affected area with

plenty of soap and water. If skin irritation or a rash occurs, seek medical attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and seek medical advice.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Disposal Plan
As Lamotrigine-13C3 is a stable isotope-labeled compound, it is not radioactive and does not

require special disposal procedures for radioactive waste. However, it must be disposed of as

hazardous chemical waste in accordance with local, state, and federal regulations.

Waste Segregation and Collection:
All disposable materials contaminated with Lamotrigine-13C3, including gloves, weighing

papers, and pipette tips, should be collected in a designated, sealed, and clearly labeled

hazardous waste container.
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Unused or waste Lamotrigine-13C3 powder should be collected in a separate, sealed

container, also clearly labeled as hazardous waste.

Disposal Pathway:
Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Do not dispose of Lamotrigine-13C3 down the drain or in the regular trash.

Follow all institutional guidelines for chemical waste disposal.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling and disposal of

Lamotrigine-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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